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Compound of Interest

Compound Name: Glyphosate-d2

Cat. No.: B12399607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthesis pathways for

Glyphosate-d2 (N-(phosphonomethyl)glycine-2,2-d2), a crucial internal standard for the

quantitative analysis of glyphosate. While specific literature detailing the synthesis of the

deuterated analog is sparse, established methods for the synthesis of glyphosate and its other

isotopic variants, such as ¹⁵N-labeled glyphosate, provide a robust framework for its

preparation.

Primary Synthesis Pathway: Phosphonomethylation
of Glycine-d2
The most direct and widely referenced method for synthesizing glyphosate is the

phosphonomethylation of glycine. For the synthesis of Glyphosate-d2, the commercially

available deuterated starting material, glycine-2,2-d2, is used. This process is a variation of the

Mannich reaction, which involves the aminoalkylation of an acidic proton.

The overall reaction involves the condensation of glycine-d2 with formaldehyde and a dialkyl

phosphite, followed by hydrolysis of the resulting ester to yield the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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